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Cat. No.: B1252656 Get Quote

Glabrocoumarone B: A Technical Guide for
Researchers
An In-depth Whitepaper on the Physical, Chemical, and Biological Properties of a Promising

Natural Compound

Glabrocoumarone B, a pyrano-2-arylbenzofuran derivative first isolated from the roots of

Glycyrrhiza glabra (licorice), is a natural compound of growing interest to the scientific

community. This technical guide provides a comprehensive overview of its known physical and

chemical properties, along with an exploration of its potential biological activities, to support

researchers, scientists, and drug development professionals in their investigations of this

molecule.

Core Physical and Chemical Properties
Glabrocoumarone B is a solid at room temperature with a melting point of 168-169 °C.[1] Its

molecular formula is C₁₉H₁₆O₄, corresponding to a molecular weight of 308.3 g/mol .[1] The

compound is also known by its synonym, Glyinflanin H.

Table 1: Physical and Chemical Properties of Glabrocoumarone B
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Property Value Source

Molecular Formula C₁₉H₁₆O₄ PubChem[1]

Molecular Weight 308.3 g/mol PubChem[1]

Physical State Solid
Human Metabolome

Database[1]

Melting Point 168 - 169 °C
Human Metabolome

Database[1]

IUPAC Name
6-(6-hydroxy-1-benzofuran-2-

yl)-2,2-dimethylchromen-5-ol
PubChem[1]

InChI

InChI=1S/C19H16O4/c1-

19(2)8-7-14-15(23-19)6-5-

13(18(14)21)17-9-11-3-4-

12(20)10-16(11)22-17/h3-

10,20-21H,1-2H3

PubChem[1]

SMILES

CC1(C=CC2=C(O1)C=CC(=C

2O)C3=CC4=C(O3)C=C(C=C4

)O)C

PubChem[1]

Note: Further quantitative data on properties such as boiling point, density, and solubility in

various solvents are not readily available in the surveyed literature.

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification of Glabrocoumarone
B. While the primary literature describing its isolation would contain specific spectral data, this

information is not broadly indexed in publicly available databases. Researchers should refer to

the original publication by Kinoshita et al. for detailed ¹H-NMR, ¹³C-NMR, Mass Spectrometry,

and Infrared Spectroscopy data.

Experimental Protocols
Isolation of Glabrocoumarone B from Glycyrrhiza glabra
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The original isolation of Glabrocoumarone B was reported from the commercially available

licorice of Glycyrrhiza glabra origin. The general procedure for isolating flavonoids from plant

material typically involves the following steps. Please note, this is a generalized protocol, and

the specific details from the original publication should be consulted for replication.
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Caption: Generalized workflow for the isolation of Glabrocoumarone B.
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Potential Biological Activities and Signaling
Pathways
While specific studies on the biological activities of Glabrocoumarone B are limited, the

activities of other flavonoids isolated from Glycyrrhiza species, such as glabridin and glabrone,

suggest potential therapeutic applications. These related compounds have demonstrated anti-

inflammatory, antioxidant, and anticancer properties.

Potential Anti-inflammatory Activity via PPARγ Agonism
Several flavonoids from licorice have been identified as agonists of the Peroxisome

Proliferator-Activated Receptor Gamma (PPARγ), a key regulator of inflammation and

metabolism. Activation of PPARγ can lead to the inhibition of pro-inflammatory signaling

pathways, such as the NF-κB pathway.
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Caption: Hypothesized anti-inflammatory action via PPARγ activation.
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Potential Anticancer Activity through Apoptosis
Induction
Many flavonoids exhibit anticancer properties by inducing apoptosis (programmed cell death) in

cancer cells. One of the key signaling pathways involved in apoptosis is the JNK (c-Jun N-

terminal kinase) pathway, which can be activated by cellular stress.
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Caption: Potential pro-apoptotic signaling pathway for Glabrocoumarone B.
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Conclusion
Glabrocoumarone B represents a structurally interesting natural product with potential for

further investigation in the fields of medicinal chemistry and pharmacology. While its physical

and chemical properties are partially characterized, there is a clear need for more in-depth

studies to elucidate its full biological activity profile and mechanisms of action. This guide

serves as a foundational resource to encourage and support future research into this promising

compound. Researchers are strongly encouraged to consult the primary literature for detailed

experimental procedures and data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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